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The incorporation of fluorine into small molecule drug candidates has become a cornerstone of
modern medicinal chemistry. The unique physicochemical properties of the fluorine atom—its
small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly
influence a molecule's metabolic stability, lipophilicity, binding affinity, and bioavailability.[1][2][3]
Consequently, a significant portion of newly approved pharmaceuticals contains at least one
fluorine atom.[4][5] This has driven a high demand for novel fluorinated building blocks that can
be readily incorporated into complex molecular scaffolds.

Chlorodifluoroacetyl fluoride (CCIF2COF) is one such building block of increasing interest to
researchers and drug development professionals. As a reactive acyl fluoride, it serves as a
versatile reagent for introducing the chlorodifluoroacetyl moiety into a target molecule. This
group can act as a bioisostere for other chemical functionalities or impart unique electronic and
conformational properties that can enhance the pharmacological profile of a drug candidate.
This guide, from the perspective of a Senior Application Scientist, provides a comprehensive
overview of the commercial landscape, chemical properties, reactivity, and safe handling of
Chlorodifluoroacetyl fluoride for its effective application in research and development.
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Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of a reagent is fundamental
to its successful application in synthesis. Chlorodifluoroacetyl fluoride is a low-boiling point
liquid, a property that necessitates careful handling in a laboratory setting. Below is a summary
of its key properties.

Property Value Source(s)
CAS Number 354-27-8 [6][71[8]
Molecular Formula C2CIFs0 [61[7]
Molecular Weight 132.47 g/mol [6][8]
Boiling Point -20°C [6]
Predicted Density 1.532 + 0.06 g/cm3 [6]

2-chloro-2,2-difluoroacetyl
Synonyms fluoride, Acetyl fluoride, [61[7]
chlorodifluoro-

Synthesis and Commercial Availability
Manufacturing Context: The Synthesis of Acyl Fluorides

Chlorodifluoroacetyl fluoride is a specialty chemical, and its synthesis is typically carried out
by experienced chemical manufacturers. While specific proprietary methods may vary, the
synthesis of acyl fluorides, in general, can be achieved through several routes. One common
approach involves the deoxyfluorination of the corresponding carboxylic acid.[9] Another
strategy is the reaction of an acyl chloride with a source of fluoride ions. For related compounds
like trifluoroacetyl fluoride, processes involving the gas-phase reaction of trichloroacetyl
chloride with anhydrous hydrogen fluoride over a catalyst have been patented.[10] Similarly,
difluoroacetyl fluoride can be synthesized from 1-alkoxy-1,1,2,2-tetrafluoroethane.[11][12]
These methods often involve hazardous reagents and require specialized equipment,
underscoring the importance of sourcing such building blocks from reputable suppliers.

Commercial Suppliers of Chlorodifluoroacetyl Fluoride
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Chlorodifluoroacetyl fluoride is available from a number of chemical suppliers who specialize
in fluorinated compounds and research chemicals. When selecting a supplier, researchers
should consider factors beyond price, including purity, available quantities, lead times, and the
guality of accompanying documentation such as Certificates of Analysis (CoA) and Safety Data
Sheets (SDS).

Below is a non-exhaustive list of potential suppliers:

. Contact Information
Supplier Country (lllustrative)

Meryer (Shanghai) Chemical

China
Technology Co., Ltd.
TCI (Shanghai) Chemical )
China
Trading Co., Ltd.
Changzhou Sifluoro Chemical ]
China
Co.,Ltd
DAYANG CHEM
China
(HANGZHOU) CO.,LTD
Shaanxi DIDU pharmaceutical ]
China
and Chemical Co., Ltd
American Custom Chemicals
) USA N/A
Corporation
Apollo Scientific UK N/A

Note: This list is for informational purposes and does not constitute an endorsement of any
particular supplier. Researchers should conduct their own due diligence.

Reactivity and Applications in Drug Discovery
The Reactivity of Acyl Fluorides

Acyl fluorides, including Chlorodifluoroacetyl fluoride, are valuable acylating agents. The
high electronegativity of the fluorine atom makes the carbonyl carbon highly electrophilic and
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susceptible to attack by nucleophiles. However, compared to their acyl chloride or bromide
counterparts, acyl fluorides are often more stable, less prone to hydrolysis, and can offer
greater selectivity in reactions. This controlled reactivity is a significant advantage in the multi-
step synthesis of complex drug molecules.

The primary application of Chlorodifluoroacetyl fluoride in drug discovery is to introduce the
chlorodifluoroacetyl group onto a nucleophilic scaffold, most commonly an amine or an alcohol,
to form the corresponding amide or ester, respectively.

Caption: General reaction of Chlorodifluoroacetyl fluoride with a nucleophile.

Strategic Value of the Chlorodifluoromethyl Group

The introduction of the chlorodifluoroacetyl moiety can be a strategic decision in drug design
for several reasons:

o Metabolic Stability: The presence of fluorine atoms can block sites of metabolism, particularly
oxidation by cytochrome P450 enzymes. This can lead to a longer half-life and improved
pharmacokinetic profile of the drug.[1][13]

e Modulation of Physicochemical Properties: The chlorodifluoromethyl group can alter the
lipophilicity (logP) and acidity/basicity (pKa) of a molecule, which in turn affects its solubility,
permeability, and target engagement.[3]

o Conformational Control: The steric and electronic properties of the fluorinated group can
influence the conformational preferences of the molecule, potentially locking it into a
bioactive conformation for improved target binding.

» Bioisosterism: The chlorodifluoromethyl group can serve as a bioisostere for other groups,
allowing for the fine-tuning of a molecule's properties while maintaining its overall shape and
ability to interact with its biological target.

Safe Handling and Storage Protocols

Given its reactivity and low boiling point, strict adherence to safety protocols is paramount
when handling Chlorodifluoroacetyl fluoride. It is classified as a corrosive substance.[6]
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Personal Protective Equipment (PPE) and Engineering
Controls

¢ Engineering Controls: All manipulations of Chlorodifluoroacetyl fluoride must be

conducted in a well-ventilated fume hood.

o Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against

splashes.

o Skin Protection: An impermeable lab coat, along with gloves made of a suitable material
(e.g., neoprene or butyl rubber), should be worn. Always inspect gloves for integrity before
use.

o Respiratory Protection: For non-routine operations where exposure limits may be exceeded,
a NIOSH/MSHA-approved air-purifying respirator with appropriate cartridges should be used.

Storage and Handling Workflow
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Caption: Recommended workflow for the safe handling of Chlorodifluoroacetyl fluoride.

© 2026 BenchChem. All rights reserved. 6/11

Tech Support


https://www.benchchem.com/product/b1596165/docs?utm_src=pdf-body-img#introduction-the-strategic-role-of-fluorinated-building-blocks-in-modern-drug-discovery
https://www.benchchem.com/product/b1596165/docs?utm_src=pdf-body#introduction-the-strategic-role-of-fluorinated-building-blocks-in-modern-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Representative Experimental Protocol: Amide
Formation

The following is a generalized protocol for the reaction of Chlorodifluoroacetyl fluoride with a
primary or secondary amine to form the corresponding amide. Note: This is an illustrative
example. The specific conditions, such as solvent, temperature, and stoichiometry, must be
optimized for each specific substrate.

Objective: To synthesize N-aryl/alkyl-2-chloro-2,2-difluoroacetamide.
Materials:

o Chlorodifluoroacetyl fluoride (as a solution in a suitable solvent or neat, handled with
care)

» Amine substrate

e Anhydrous aprotic solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF))
o Tertiary amine base (e.g., triethylamine, diisopropylethylamine)

« Nitrogen or Argon gas supply

o Standard laboratory glassware, dried in an oven before use

Procedure:

» Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a
magnetic stirrer, a nitrogen/argon inlet, a thermometer, and a dropping funnel or syringe port
under a positive pressure of inert gas.

» Reagent Preparation: In the flask, dissolve the amine substrate (1.0 eq.) and the tertiary
amine base (1.1-1.5 eq.) in the anhydrous solvent.

e Cooling: Cool the reaction mixture to a suitable temperature, typically 0°C or -78°C, using an
ice-water or dry ice-acetone bath. This is crucial to control the exothermicity of the reaction.
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o Addition of Acyl Fluoride: Slowly add Chlorodifluoroacetyl fluoride (1.0-1.2 eq.) to the
cooled, stirring solution via the dropping funnel or a syringe. Monitor the internal temperature
to ensure it does not rise significantly.

o Reaction Monitoring: Allow the reaction to stir at the low temperature for a specified time
(e.g., 1-2 hours) and then let it warm to room temperature. The progress of the reaction
should be monitored by an appropriate analytical technique, such as Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Work-up: Once the reaction is complete, quench it by the slow addition of water or a
saturated aqueous solution of ammonium chloride.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable
organic solvent (e.g., ethyl acetate, DCM). Wash the combined organic layers sequentially
with dilute acid (e.g., 1M HCI), saturated aqueous sodium bicarbonate, and brine.

» Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
Na2S0a4 or MgSOQa), filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

« Purification: Purify the crude product by a suitable method, such as flash column
chromatography on silica gel or recrystallization, to yield the desired N-aryl/alkyl-2-chloro-
2,2-difluoroacetamide.

Conclusion

Chlorodifluoroacetyl fluoride is a valuable, albeit reactive, building block for the introduction
of the chlorodifluoroacetyl moiety in drug discovery and development. Its utility stems from the
broader, well-established benefits of fluorination in medicinal chemistry. While its handling
requires stringent safety precautions due to its physical and chemical properties, its commercial
availability from specialized suppliers makes it an accessible tool for researchers. A clear
understanding of its reactivity, coupled with careful experimental design and execution, will
enable drug development professionals to effectively leverage this reagent in the synthesis of
novel, potentially life-saving therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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